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For Researchers, Scientists, and Drug Development Professionals

Introduction

Furfuryl hexanoate (CAS No. 39252-02-3) is an ester recognized for its potent and
multifaceted aroma profile.[1] While primarily utilized as a flavoring agent, its unique olfactory
characteristics present potential applications in fragrance formulations. This document provides
detailed application notes and protocols for the evaluation and use of furfuryl hexanoate in
fragrance compositions, with a focus on its scent profile, stability, and potential role in fragrance
creation.

Furfuryl hexanoate is characterized by a pleasant fruity aroma.[1] Its scent is further
described as having green, fatty, musty, and waxy nuances.[2] This complexity allows it to be a
versatile component, capable of adding richness and a natural quality to fragrance accords.

It is critical to note the regulatory landscape surrounding furan derivatives. Furfuryl alcohol, a
precursor to furfuryl hexanoate, is prohibited for use as a fragrance ingredient by the
International Fragrance Association (IFRA). While there is no specific IFRA standard for
furfuryl hexanoate, its use in fragrances may be approached with caution by the industry.
However, it has been evaluated by the Joint FAO/WHO Expert Committee on Food Additives
(JECFA) for use as a flavoring substance with no safety concerns at current intake levels.[3]
This suggests a profile of low toxicity when ingested.[1]
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Data Presentation
Table 1: Physicochemical Properties of Furfuryl

Hexanoate
Property Value Source
Molecular Formula C11H1603 PubChem
Molecular Weight 196.24 g/mol PubChem
Appearance Colorless to pale yellow liquid [1]
Boiling Point 224-225 °C at 760 mmHg The Good Scents Company
Flash Point 107.22 °C The Good Scents Company
Specific Gravity 1.003 - 1.013 @ 25°C The Good Scents Company
Refractive Index 1.452 - 1.458 @ 20°C The Good Scents Company

B Soluble in alcohol; sparingly
Solubility ] The Good Scents Company
soluble in water

Table 2: Olfactory Profile of Furfuryl Hexanoate

Odor Aspect Description Source
Primary Fruity [1]
Secondary Green, Fatty, Musty, Waxy [2]

Application in Fragrance Formulations

Furfuryl hexanoate's primary role in a fragrance formulation would be as a modifier and
enhancer, likely in the top to middle notes. Its green and fruity facets can provide a natural-
smelling lift to compositions, while its waxy and fatty undertones can add complexity and depth.

Hypothetical Fragrance Accord: "Green Pear and
Freesia"
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This accord demonstrates how furfuryl hexanoate could be used to create a fresh, fruity-floral

scent.

Ingredient Parts (by weight) Olfactory Contribution

Top Notes

Bergamot Oll 150 Bright, citrusy opening

Lemon Oil 100 Fresh, zesty top note

Furfuryl Hexanoate 20 Green, fruity (pear-like), waxy
nuance

Cis-3-Hexenyl Acetate 10 Sharp, green, cut-grass effect

Middle Notes

Linalool 120 Floral (lily-of-the-valley),
slightly citrusy

Hedione® (Methyl 200 Diffusive, transparent floral

Dihydrojasmonate) (jasmine)

Freesia Accord 150 Sweet, floral, slightly peppery

Phenyl Ethyl Alcohol 80 Rose, floral

Base Notes

Galaxolide® (50% in BB) 100 Clean, floral musk

Iso E Super® 50 Woody, ambery, smooth

Vetiver Acetate 20 Clean, woody, slightly grassy

Total 1000

In this hypothetical accord, furfuryl hexanoate is used at a low concentration (2%) to introduce
a natural, slightly under-ripe pear note with a waxy texture, complementing the sharp
greenness of cis-3-hexenyl acetate and bridging the fruity top notes with the floral heart.

Experimental Protocols
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Olfactory Evaluation Protocol

Objective: To systematically evaluate the odor profile of furfuryl hexanoate.
Materials:

e Furfuryl hexanoate (high purity)

o Ethanol (perfumer's grade, odorless)

e Glass vials with caps

o Pipettes

e smelling strips

Procedure:

o Preparation of Dilutions: Prepare a series of dilutions of furfuryl hexanoate in ethanol: 10%,
1%, and 0.1% (w/w).

o Labeling: Label each vial clearly with the concentration.

e Olfactory Assessment:

o

Dip a clean smelling strip into the 0.1% dilution, ensuring not to oversaturate.

[¢]

Wave the strip gently under the nose and record initial impressions (top notes).

[¢]

Evaluate the scent evolution on the strip at regular intervals (e.g., 5 min, 15 min, 1 hr, 4
hrs) to assess the middle and base notes.

[e]

Repeat the process for the 1% and 10% dilutions, noting any changes in odor character
and intensity.

o Odor Description: Use a standardized vocabulary to describe the scent, noting facets such
as fruity, green, waxy, fatty, and any other perceived characteristics.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1593814?utm_src=pdf-body
https://www.benchchem.com/product/b1593814?utm_src=pdf-body
https://www.benchchem.com/product/b1593814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Stability Testing Protocol

Objective: To assess the stability of furfuryl hexanoate in a fragrance base under accelerated
aging conditions.

Materials:

Furfuryl hexanoate

e Fragrance base (e.g., a simple floral or citrus accord in ethanol)
» Control sample (fragrance base without furfuryl hexanoate)

e Glass bottles with airtight caps

e Oven capable of maintaining 40°C + 2°C

e UV light cabinet

o Refrigerator (4°C £ 2°C)

Procedure:

o Sample Preparation: Prepare two sets of samples:

o Test Sample: Fragrance base containing a known concentration of furfuryl hexanoate
(e.g., 1%).

o Control Sample: Fragrance base without furfuryl hexanoate.

o Storage Conditions: Store the samples under the following conditions for a period of 4
weeks:

o Accelerated Aging (Heat): In an oven at 40°C.
o Light Exposure: In a UV light cabinet at room temperature.

o Cold Storage: In a refrigerator at 4°C.
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o Room Temperature: At ambient temperature (20-25°C) as a reference.

o Evaluation: At weekly intervals, evaluate both the test and control samples for:
o Color: Visual inspection for any changes.
o Clarity: Visual inspection for any precipitation or cloudiness.

o Odor: Olfactory assessment by a trained panel or individual to detect any changes in the
scent profile. Compare the test sample to the room temperature reference and the control
sample.

» Data Recording: Document all observations in a structured table.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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